
An In-depth Technical Guide to 2-
Benzylaminopyridine: Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 2-Benzylaminopyridine. It is intended for researchers, scientists,

and professionals in the field of drug development and organic chemistry.

Chemical and Physical Properties
2-Benzylaminopyridine is an organic compound that appears as a white to off-white or light

yellow powder or crystalline solid.[1][2] It is a derivative of pyridine and finds applications in

various domains of chemical synthesis.

Table 1: Physicochemical Properties of 2-Benzylaminopyridine
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Property Value Reference

Molecular Formula C₁₂H₁₂N₂ [1][3][4]

Molecular Weight 184.24 g/mol [1][3][4]

Melting Point 95-97 °C [1][5]

Boiling Point 116-131 °C at 0.6 mmHg [1]

pKa 6.61 ± 0.10 (Predicted) [1]

Appearance
White to light yellow

powder/crystal
[1][2]

Chemical Structure
The structure of 2-Benzylaminopyridine consists of a pyridine ring substituted with a

benzylamino group at the 2-position.

Table 2: Structural Identifiers for 2-Benzylaminopyridine

Identifier Value Reference

IUPAC Name N-benzylpyridin-2-amine [3]

CAS Number 6935-27-9 [1][3]

SMILES
C1=CC=C(C=C1)CNC2=CC=

CC=N2
[3][4]

InChI

InChI=1S/C12H12N2/c1-2-6-

11(7-3-1)10-14-12-8-4-5-9-13-

12/h1-9H,10H2,(H,13,14)

[3][4][6]

Experimental Protocols
A common method for the synthesis of 2-Benzylaminopyridine involves the reaction of 2-

aminopyridine with benzyl alcohol in the presence of a base.[5]

Materials:
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2-Aminopyridine (1.0 mole)

Benzyl alcohol (1.4 moles)

85% Potassium hydroxide (9 g)

Water

Isopropyl alcohol (for recrystallization)

Procedure:

Charge a 500-ml Claisen flask with 94 g of 2-aminopyridine, 150 g of benzyl alcohol, and 9 g

of 85% potassium hydroxide.[5]

Heat the mixture to boiling, causing a slow distillation of water and some benzyl alcohol. The

temperature of the mixture will gradually rise from 182°C to 250°C over 30 minutes.[5]

Maintain the temperature at 250°C for 3 minutes, then allow the mixture to cool.[5]

Cool the residual product to about 100°C and pour it into 250 ml of water.[5]

Crush the crystallized solid and collect it on a Büchner funnel.[5]

Wash the product thoroughly with water and then dry it. The yield of 2-benzylaminopyridine
is typically high (98–99%).[5]

The product can be further purified by recrystallization from isopropyl alcohol.[5]
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Reaction & Workup

Product & Purification

2-Aminopyridine

Heat to boiling (182°C to 250°C)
Distill water

Benzyl Alcohol Potassium Hydroxide (85%)

Maintain at 250°C for 3 min

Cool to 100°C

Pour into water
Crystallization

Filter and wash with water

Crude 2-Benzylaminopyridine

Dry the product

Recrystallize from Isopropyl Alcohol

Pure 2-Benzylaminopyridine
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Synthesis Workflow for 2-Benzylaminopyridine.
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The structure of 2-Benzylaminopyridine is confirmed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule.

13C NMR: The carbon-13 NMR spectrum is used to identify the carbon framework of the

molecule.[6]

Typical Solvent: Deuterated chloroform (CDCl₃) is a common solvent for NMR analysis of

this compound.[6]

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in the molecule.

The spectrum can be obtained using techniques such as a KBr wafer or Attenuated Total

Reflectance (ATR).[3]

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

the molecule.

Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[3]

The mass spectrum typically shows a top peak at m/z 184, corresponding to the molecular

ion.[3]
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

Structure Confirmation

2-Benzylaminopyridine
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(¹H, ¹³C)
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(Functional Groups)

Molecular Ion Peak (m/z 184)
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Confirm Structure of
2-Benzylaminopyridine
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General Workflow for Spectroscopic Analysis.

Reactivity and Stability
Reactivity:

Ligand Formation: 2-Benzylaminopyridine is utilized as a ligand in organometallic

chemistry, capable of forming stable complexes with metal ions.[2] It can form 5- and 6-

coordinated complexes with gallium(III) and indium(III).[1]

Reactant in Amination Reactions: It serves as a reactant in palladium-catalyzed amination

reactions of aryl chlorides, bromides, and triflates.[1]

Reaction with BBr₃: It reacts with boron tribromide (BBr₃) to yield corresponding amino or

hydroxy substituted compounds.[1]
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Sensitivity: The compound is susceptible to reactions with strong oxidizing agents, which can

alter the benzyl group.[2] It can also undergo protonation or nucleophilic reactions when

exposed to strong acids and bases.[2]

Stability:

2-Benzylaminopyridine is relatively stable under standard room temperature and pressure

conditions in the absence of reactive agents.[2] The aromaticity of the pyridine ring

contributes to its overall stability.[2] However, its stability is compromised at high

temperatures or in the presence of specific reactive chemicals.[2]

Reactivity Stability
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Reactivity and Stability of 2-Benzylaminopyridine.

Biological Activity
While this guide focuses on the chemical properties, it is noteworthy that pyridine-containing

compounds are prevalent in medicinal chemistry.[2] Imidazo[1,2-α]pyridines, which are

structurally related, exhibit a wide range of biological activities, including antiviral, antiprotozoal,

anticancer, and antimicrobial properties.[7] The broader class of naphthyridines, which are also

fused pyridine ring systems, show activities such as anti-infectious, anticancer, and effects on
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the central nervous system.[8][9] Further research into the specific biological profile of 2-
Benzylaminopyridine and its derivatives is an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Benzylaminopyridine CAS#: 6935-27-9 [amp.chemicalbook.com]

2. 2-Benzylaminopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data
& Price [pipzine-chem.com]

3. 2-(Benzylamino)pyridine | C12H12N2 | CID 23362 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-Benzylaminopyridine | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

5. Organic Syntheses Procedure [orgsyn.org]

6. 2-Benzylaminopyridine(6935-27-9) 13C NMR spectrum [chemicalbook.com]

7. Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds - PMC
[pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. Biological Activity of Naturally Derived Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Benzylaminopyridine:
Chemical Properties and Structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160635#2-benzylaminopyridine-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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